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Cat. No.: B161241

For Researchers, Scientists, and Drug Development Professionals

Abstract

7,4'-Dihydroxy-8-methylflavan is a naturally occurring flavan found in the red resin of
Dracaena cochinchinensis.[1] This compound has garnered significant interest within the
scientific community due to its demonstrated biological activities, including the promotion of
osteogenic differentiation of mesenchymal stem cells and notable free radical scavenging
properties.[1][2][3] This technical guide provides a comprehensive overview of the known
physicochemical properties of 7,4'-Dihydroxy-8-methylflavan, alongside detailed
experimental protocols for their determination. Furthermore, it explores the potential signaling
pathways involved in its biological functions, offering a valuable resource for researchers in
drug discovery and development.

Chemical and Physical Properties

This section details the fundamental chemical and physical characteristics of 7,4'-Dihydroxy-8-
methylflavan. While experimental data for some properties are not readily available in the
current literature, this guide provides the established information and outlines protocols for the
experimental determination of the missing values.

Chemical Identity
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Property Value Source

(2S)-2-(4-hydroxyphenyl)-8-

IUPAC Name methyl-3,4-dihydro-2H- [4]
chromen-7-ol

CAS Number 82925-55-1 [5]

Molecular Formula C16H1603 [41[5]

Molecular Weight 256.30 g/mol [51[6]

Chemical Structure PubChem CID: 442361

Physicochemical Data

A comprehensive summary of the available and predicted physicochemical data for 7,4'-
Dihydroxy-8-methylflavan is presented in Table 2. It is important to note the absence of
experimentally determined values for several key parameters.
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Property Experimental Value Predicted Value Source
Melting Point Not Available
Boiling Point Not Available

Soluble in Chloroform,
Solubilit Dichloromethane, Be
olubili -
y Ethyl Acetate, DMSO,

Acetone

pKa Not Available

logP (Octanol/Water) Not Available

Biological Activity and Signaling Pathways

7,4'-Dihydroxy-8-methylflavan exhibits promising biological activities, primarily centered

around bone regeneration and antioxidant effects.

Osteogenic Differentiation

7,4'-Dihydroxy-8-methylflavan has been shown to significantly promote the osteogenic
differentiation of mesenchymal stem cells (MSCs).[2][3] This is evidenced by its ability to
increase the activity of alkaline phosphatase (ALP), a key early marker of osteoblast
differentiation.[2][3] While the precise signaling pathways for this specific flavan have not been
fully elucidated, research on structurally similar flavonoids, such as 7,8-dihydroxyflavone,
suggests the potential involvement of the Wnt/p-catenin and Nrf2/HO-1 signaling pathways.

The Wnt/B-catenin pathway is a critical regulator of osteoblast differentiation and bone
formation.[7][8][9][10] It is hypothesized that 7,4'-Dihydroxy-8-methylflavan may activate this
pathway, leading to the nuclear translocation of 3-catenin and subsequent transcription of

osteogenic genes.
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Caption: Proposed Wnt/(3-catenin signaling pathway activation by 7,4'-Dihydroxy-8-
methylflavan.

The Nrf2/HO-1 pathway is a key regulator of cellular antioxidant responses and has also been
implicated in osteoblast differentiation.[11][12][13][14][15] Activation of Nrf2 leads to the
expression of antioxidant enzymes like heme oxygenase-1 (HO-1), which can protect
osteoblasts from oxidative stress and promote their function.
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Caption: Proposed Nrf2/HO-1 signaling pathway in osteogenic differentiation.
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Free Radical Scavenging Activity

7,4'-Dihydroxy-8-methylflavan has demonstrated free radical scavenging properties, as
determined by the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.[2] This antioxidant activity is
attributed to the presence of hydroxyl groups on the flavan backbone, which can donate a
hydrogen atom to stabilize free radicals.

The DPPH radical is a stable free radical with a deep violet color. When it accepts a hydrogen
atom from an antioxidant, it is reduced to DPPH-H, a non-radical species that is yellow. The
degree of color change is proportional to the radical scavenging activity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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